Diethyl 2,2'-((2-(2-(2-(bis(2-ethoxy-2-oxoethyl)amino)-5-methylphenoxy)ethoxy)phenyl)azanediyl)diacetate

• Molecular Formula: C31H42N2O10
• Molecular Weight: 602.7 g/mol
• IUPAC Name: ethyl 2-[2-[2-[2-[bis(2-ethoxy-2-oxoethyl)amino]phenoxy]ethoxy]-N-(2-ethoxy-2-oxoethyl)-4-methylanilino]acetate
• InChI: InChI=1S/C31H42N2O10/c1-6-38-28(34)19-32(20-29(35)39-7-2)24-12-10-11-13-26(24)42-16-17-43-27-18-23(5)14-15-25(27)33(21-30(36)40-8-3)22-31(37)41-9-4/h10-15,18H,6-9,16-17,19-22H2,1-5H3
• InChI Key: OYSYFCQGZOGIMQ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CN(CC(=O)OCC)C1=C(C=C(C=C1)C)OCCOC2=CC=CC=C2N(CC(=O)OCC)CC(=O)OCC

Description

Diethyl 2,2’-((2-(2-(2-(bis(2-ethoxy-2-oxoethyl)amino)-5-methylphenoxy)ethoxy)phenyl)azanediyl)diacetate is a complex organic compound with the molecular formula C8H15NO4 and a molecular weight of 189.21 g/mol . This compound is characterized by its yellow color, viscous liquid form, and a density of 1.0800 g/mL . It has a boiling point of 248.0°C and a flash point of 104°C .

Preparation Methods

Synthetic Routes and Reaction Conditions

Diethyl 2,2’-((2-(2-(2-(bis(2-ethoxy-2-oxoethyl)amino)-5-methylphenoxy)ethoxy)phenyl)azanediyl)diacetate can be synthesized through the reaction of iminodiacetic acid with ethanol . The reaction typically involves the use of a catalyst such as sulfuric acid or hydrochloric acid to facilitate the esterification process . The reaction conditions include maintaining a temperature of around 60-70°C and a reaction time of several hours to ensure complete esterification .

Industrial Production Methods

In industrial settings, the production of diethyl 2,2’-((2-(2-(2-(bis(2-ethoxy-2-oxoethyl)amino)-5-methylphenoxy)ethoxy)phenyl)azanediyl)diacetate involves large-scale esterification processes. The use of continuous reactors and efficient separation techniques such as distillation and crystallization are employed to achieve high yields and purity .

Chemical Reactions Analysis

Types of Reactions

Diethyl 2,2’-((2-(2-(2-(bis(2-ethoxy-2-oxoethyl)amino)-5-methylphenoxy)ethoxy)phenyl)azanediyl)diacetate undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide to form corresponding carboxylic acids.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride to yield primary amines.

Substitution: Nucleophilic substitution reactions can occur with halogenated compounds to form substituted derivatives.

Common Reagents and Conditions

Oxidation: Potassium permanganate, hydrogen peroxide; reaction conditions include acidic or basic medium and elevated temperatures.

Reduction: Lithium aluminum hydride; reaction conditions include anhydrous solvents and low temperatures.

Substitution: Halogenated compounds; reaction conditions include the presence of a base and moderate temperatures.

Major Products

Oxidation: Carboxylic acids.

Reduction: Primary amines.

Substitution: Substituted derivatives.

Scientific Research Applications

Diethyl 2,2’-((2-(2-(2-(bis(2-ethoxy-2-oxoethyl)amino)-5-methylphenoxy)ethoxy)phenyl)azanediyl)diacetate has a wide range of applications in scientific research:

Chemistry: It is used as a reagent in organic synthesis, particularly in the preparation of complex molecules and intermediates.

Biology: The compound is utilized in biochemical assays and as a chelating agent for metal ions.

Industry: The compound is used in the production of dyes, pigments, and other industrial chemicals.

Mechanism of Action

The mechanism of action of diethyl 2,2’-((2-(2-(2-(bis(2-ethoxy-2-oxoethyl)amino)-5-methylphenoxy)ethoxy)phenyl)azanediyl)diacetate involves its ability to chelate metal ions. The compound forms stable complexes with metal ions, which can then participate in various biochemical and chemical processes . The molecular targets include enzymes and proteins that require metal ions for their activity . The pathways involved include metal ion transport and catalysis .

Comparison with Similar Compounds

Diethyl 2,2’-((2-(2-(2-(bis(2-ethoxy-2-oxoethyl)amino)-5-methylphenoxy)ethoxy)phenyl)azanediyl)diacetate can be compared with other similar compounds such as:

Diethyl iminodiacetate: Similar in structure and properties, used in similar applications.

Ethyl 2-ethoxy-2-oxoethyl amino acetate: Another ester derivative with similar reactivity and applications.

N,N-bis ethoxycarbonylmethyl amine: A related compound with similar chelating properties.

The uniqueness of diethyl 2,2’-((2-(2-(2-(bis(2-ethoxy-2-oxoethyl)amino)-5-methylphenoxy)ethoxy)phenyl)azanediyl)diacetate lies in its specific structure, which allows for unique reactivity and applications in various fields .